Cas no 652154-10-4 (Brucine sulfate hydrate)

Brucine sulfate hydrate Properties

Names and Identifiers

• Brucine sulfate hydrate
• (4aR,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinoline-14-one,sulfuric acid,hydrate
• Brucine sulfate salt hydrate
• Brucine sulfate hydrate(2:1:x)
• brucine sulfate salt
• 652154-10-4
• (4aR,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one;sulfuric acid;hydrate
• DTXSID40583423
• 10,11-Dimethoxystrychninesulfate salt
• DYCXTLLGAUPAQK-YZWZKZGNSA-N
• +Expand

• MDL： MFCD00150158
• InChIKey： DYCXTLLGAUPAQK-YZWZKZGNSA-N
• Inchi： InChI=1S/2C23H26N2O4.H2O4S.H2O/c2*1-27-16-8-14-15(9-17(16)28-2)25-20(26)10-18-21-13-7-19-23(14,22(21)25)4-5-24(19)11-12(13)3-6-29-18;1-5(2,3)4;/h2*3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3;(H2,1,2,3,4);1H2/t2*13-,18-,19-,21-,22-,23+;;/m00../s1
• SMILES： N/A

Computed Properties

• Exact Mass: 510.16700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 4
• Monoisotopic Mass: 904.35645903g/mol
• Heavy Atom Count: 64
• Complexity: 866
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 187Ų

Experimental Properties

• LogP: 2.47630
• PSA: 143.45000
• Merck: 14,1455
• Water Partition Coefficient: Soluble in water.
• Melting Point: ~185 °C (dec.)(lit.)
• Color/Form: White crystals
• Solubility: Soluble in water
• Sensitiveness: Hygroscopic